Cas no 226082-31-1 (2-Pentanone,5-(2-methylenecyclopropyl)-)

• Product Name: 2-Pentanone,5-(2-methylenecyclopropyl)-
• CAS No: 226082-31-1
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 244795
• Update Time: 2024-01-26

2-Pentanone,5-(2-methylenecyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,5-(2-methylenecyclopropyl)-
• 2-Pentanone,5-(methylenecyclopropyl)- (9CI)
• 5-(Methylenecyclopropyl)-2-pentanone
• 2-Pentanone, 5-(methylenecyclopropyl)- (9CI)

• Inchi： 1S/C9H14O/c1-7-6-9(7)5-3-4-8(2)10/h9H,1,3-6H2,2H3
• InChI Key： NVGUDPUZIBCXBK-UHFFFAOYSA-N
• SMILES： CC(=O)CCCC1CC1=C

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• PSA: 17.07